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Compound of Interest

Compound Name: Calcipotriol Impurity C
Cat. No.: B13838304
Get Quote
\ J

CAS Number: 113082-99-8

This technical guide provides an in-depth overview of Calcipotriol Impurity C, a significant
process-related impurity and photodegradation product of the active pharmaceutical ingredient
(API) Calcipotriol.[1] Intended for researchers, scientists, and professionals in drug
development, this document outlines the chemical properties, analytical methodologies for
detection and quantification, and the known biological context of this impurity.

Chemical and Physical Properties

Calcipotriol Impurity C, also known as (5E)-Calcipotriol or Calcipotriene USP Related
Compound C, is a geometric isomer of Calcipotriol.[2][3] It shares the same molecular formula
and molecular weight as the parent drug but differs in the stereochemistry of the triene system.
This seemingly minor structural change can potentially impact the compound's biological
activity and must be carefully monitored and controlled during drug manufacturing.[1]
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Property Value Reference

(5E,7E,22E,24S)-24-

cyclopropyl-9,10-secochola-

Chemical Name [2][4]
5,7,10(19),22-tetraene-
1a,3[3,24-triol

CAS Number 113082-99-8 (315161171181

Molecular Formula C27H4003 516171181

Molecular Weight 412.6 g/mol [5]

Appearance White to Off-White Solid [31[4]

- Soluble in DMSO and

Solubility [4][°]

Methanol

2-8°C, protect from light,
Storage stored under an inert [31141[5]

atmosphere.

Formation and Synthesis

Calcipotriol Impurity C is primarily formed through two pathways: as a byproduct during the
synthesis of Calcipotriol and as a degradation product upon exposure to light (photochemical
isomerization).[1] The synthesis of Calcipotriol itself is a complex multi-step process, and
variations in reaction conditions can lead to the formation of different isomers, including
Impurity C.[10][11][12]

The photochemical instability of Calcipotriol is a key factor in the formation of Impurity C.
Exposure to UV radiation can induce isomerization of the 5Z,7E-triene system in Calcipotriol to
the 5E,7E configuration of Impurity C.[13][14]

A logical workflow for the formation and control of Calcipotriol Impurity C during drug
development is outlined below:
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Formation and Control of Calcipotriol Impurity C.

Analytical Methodologies

The detection and quantification of Calcipotriol Impurity C are critical for ensuring the quality
and safety of Calcipotriol drug products. Stability-indicating high-performance liquid
chromatography (HPLC) methods are the primary analytical tools employed for this purpose.
[13][15][16][17]

Experimental Protocol: Stability-Indicating RP-HPLC
Method

The following protocol is a representative example of a reversed-phase HPLC method capable
of separating Calcipotriol Impurity C from the parent drug and other related substances.[13]
[15][16][18]

Chromatographic Conditions:
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Parameter Condition
Column RP-C18, 150 x 4.6 mm, 2.7 um

] Gradient elution with a mixture of water,
Mobile Phase o

methanol, acetonitrile, and tetrahydrofuran.

Detection UV at 264 nm
Column Temperature 50°C
Flow Rate 1.0 mL/min

Sample Preparation:

o Accurately weigh and dissolve the Calcipotriol sample in a suitable solvent (e.g., a mixture of
acetonitrile and water).

o For ointment formulations, extract the drug and impurities using a validated procedure, which
may involve sonication and centrifugation.[17]

 Filter the final solution through a 0.45 um filter before injection.
Data Analysis:

The quantification of Calcipotriol Impurity C is performed by comparing the peak area of the
impurity in the sample chromatogram to that of a certified reference standard of Calcipotriol
Impurity C. The relative retention time (RRT) is used for peak identification.

Spectroscopic Characterization

Detailed spectroscopic data for Calcipotriol Impurity C, such as 1H and 13C NMR, Infrared
(IR), and Mass Spectrometry (MS) fragmentation patterns, are essential for its unequivocal
identification. While some commercial suppliers of the reference standard may provide this
data upon purchase, it is not widely available in the public domain.[4] The general approach for
characterization involves:

 NMR Spectroscopy: 1H and 13C NMR are used to elucidate the chemical structure and
stereochemistry of the molecule.[19][20][21][22][23]
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e Mass Spectrometry: LC-MS is employed to determine the molecular weight and
fragmentation pattern, which aids in structural confirmation. For Calcipotriol, a precursor to
product ion transition of m/z 411.1 — 393.5 has been reported.[24]

« Infrared Spectroscopy: IR spectroscopy provides information about the functional groups

present in the molecule.

An experimental workflow for the identification and characterization of Calcipotriol Impurity C

is depicted below:
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Workflow for the Analysis of Calcipotriol Impurity C.

Biological Context and Signaling Pathways

The biological activity of Calcipotriol Impurity C has not been extensively studied and
reported in publicly available literature. However, its structural similarity to Calcipotriol suggests
that it may interact with the Vitamin D Receptor (VDR), the primary target of Calcipotriol.[5][25]
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Calcipotriol exerts its therapeutic effects in psoriasis by binding to the VDR, which then forms a
heterodimer with the retinoid X receptor (RXR).[26] This complex binds to vitamin D response
elements (VDRES) on DNA, modulating the transcription of genes involved in cell proliferation,
differentiation, and inflammation.[26]

Computational docking studies have suggested that some degradation products of Calcipotriol
may bind to the VDR and are predicted to be non-toxic.[27] However, experimental validation of
the VDR binding affinity and the specific agonist or antagonist activity of Calcipotriol Impurity
C is lacking. Given that other vitamin D isomers with a (5E, 7E) triene geometry have shown
enhanced biological activity, further investigation into the pharmacological profile of Impurity C
is warranted.[14]

The established signaling pathway for the parent compound, Calcipotriol, is illustrated below:
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Signaling Pathway of Calcipotriol via the VDR.
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Conclusion

Calcipotriol Impurity C is a critical quality attribute of Calcipotriol that requires careful control
and monitoring. Its formation as both a process-related impurity and a photodegradation
product necessitates robust analytical methods for its detection and quantification. While its
chemical properties are well-defined, a comprehensive understanding of its biological activity,
particularly its interaction with the Vitamin D Receptor, requires further experimental
investigation. This guide provides a foundational understanding for researchers and drug
development professionals to address the challenges associated with Calcipotriol Impurity C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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